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Compound of Interest

Compound Name:
3-Methyl-1-octadecylimidazolium

chloride

Cat. No.: B069637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of 3-Methyl-1-
octadecylimidazolium chloride solutions in common laboratory settings. This long-chain

imidazolium salt, a type of ionic liquid, is of increasing interest for its potential applications in

drug delivery and as an antimicrobial agent.

Compound Information
Property Value Source

Chemical Name
3-Methyl-1-

octadecylimidazolium chloride
-

CAS Number 171058-19-8 [1]

Molecular Formula C22H43ClN2 -

Molecular Weight 371.04 g/mol -

Appearance
Off-white to pale yellow

crystalline chunks
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3-Methyl-1-octadecylimidazolium chloride is irritating to the eyes, respiratory system, and

skin. It is also hygroscopic and should be stored in a cool, dry place in a tightly sealed

container to protect from moisture. When handling, appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, should be worn. Work in a well-

ventilated area or under a chemical fume hood.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Skin Contact: Flush skin with plenty of water for at least 15 minutes and remove

contaminated clothing.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.

Solubility Data
Quantitative solubility data for 3-Methyl-1-octadecylimidazolium chloride in common

laboratory solvents is not readily available in the literature. However, based on the behavior of

similar long-chain ionic liquids, a general solubility profile can be inferred. The solubility of 1-

dodecyl-3-methylimidazolium chloride (a shorter-chain analogue) has been shown to decrease

in primary alcohols as the alcohol's molecular weight increases. It is expected that 3-Methyl-1-
octadecylimidazolium chloride will have limited solubility in water and higher solubility in

alcohols and other organic solvents. Empirical determination of solubility is recommended for

specific applications.

Solvent Expected Solubility Profile

Water Low to sparingly soluble

Ethanol Soluble

Methanol Soluble

Dimethyl Sulfoxide (DMSO) Soluble
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Experimental Protocols
Preparation of a Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 3-Methyl-1-
octadecylimidazolium chloride in ethanol. This stock solution can then be used for further

dilutions in various assays.

Materials:

3-Methyl-1-octadecylimidazolium chloride

Absolute ethanol

Analytical balance

Volumetric flask (e.g., 10 mL)

Spatula

Weighing paper

Magnetic stirrer and stir bar (optional)

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM solution, calculate the mass of 3-
Methyl-1-octadecylimidazolium chloride needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 371.04 g/mol = 0.0371 g (or 37.1 mg)

Weigh the compound: Carefully weigh out approximately 37.1 mg of 3-Methyl-1-
octadecylimidazolium chloride onto weighing paper using an analytical balance.

Dissolve the compound: Transfer the weighed compound into a 10 mL volumetric flask.
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Add solvent: Add a small amount of absolute ethanol to the volumetric flask to dissolve the

compound. Gently swirl the flask to aid dissolution. A magnetic stirrer can be used for gentle

agitation if needed.

Bring to volume: Once the solid is completely dissolved, add absolute ethanol to the flask

until the bottom of the meniscus reaches the 10 mL calibration mark.

Mix thoroughly: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Store the stock solution in a tightly sealed container at room temperature, protected

from light and moisture.

Determination of Minimum Inhibitory Concentration
(MIC)
This protocol outlines the broth microdilution method to determine the MIC of 3-Methyl-1-
octadecylimidazolium chloride against a bacterial strain.

Materials:

3-Methyl-1-octadecylimidazolium chloride stock solution (e.g., 10 mM in a suitable solvent

that does not inhibit bacterial growth at the tested concentrations)

Bacterial culture in the logarithmic growth phase

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Pipettes and sterile tips

Incubator

Procedure:

Prepare dilutions:
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Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well plate.

Add 200 µL of the 3-Methyl-1-octadecylimidazolium chloride stock solution to well 1.

Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and

then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL

from well 10.

Well 11 will serve as a growth control (no compound).

Well 12 will serve as a sterility control (no bacteria).

Prepare bacterial inoculum: Dilute the bacterial culture in CAMHB to a final concentration of

approximately 5 x 10^5 colony-forming units (CFU)/mL.

Inoculate the plate: Add 100 µL of the diluted bacterial suspension to wells 1 through 11. Do

not add bacteria to well 12.

Incubate: Cover the plate and incubate at 37°C for 18-24 hours.

Determine MIC: The MIC is the lowest concentration of 3-Methyl-1-octadecylimidazolium
chloride that completely inhibits visible bacterial growth.

In Vitro Cytotoxicity Assay
This protocol provides a general method for assessing the cytotoxicity of 3-Methyl-1-
octadecylimidazolium chloride on a mammalian cell line using a standard MTT assay.

Materials:

Mammalian cell line (e.g., HeLa, HEK293)

Complete cell culture medium (e.g., DMEM with 10% FBS)

3-Methyl-1-octadecylimidazolium chloride stock solution (sterilized by filtration)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO
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Sterile 96-well cell culture plates

Pipettes and sterile tips

CO2 incubator

Microplate reader

Procedure:

Cell seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in

100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

Compound treatment: Prepare serial dilutions of the 3-Methyl-1-octadecylimidazolium
chloride stock solution in complete medium. Remove the old medium from the cells and add

100 µL of the diluted compound solutions to the wells. Include a vehicle control (medium with

the same concentration of the solvent used for the stock solution) and an untreated control.

Incubate: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 atmosphere.

MTT assay:

Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at

37°C.

Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan

crystals.

Shake the plate for 5 minutes to ensure complete dissolution.

Measure absorbance: Read the absorbance at 570 nm using a microplate reader.

Data analysis: Calculate the percentage of cell viability relative to the untreated control.

Visualizations
The primary mechanism of action for many long-chain ionic liquids involves the disruption of

the cell membrane. The following diagram illustrates this process.
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Caption: Mechanism of cell membrane disruption by 3-Methyl-1-octadecylimidazolium
chloride.

The following workflow outlines the general steps for preparing and testing a solution of 3-
Methyl-1-octadecylimidazolium chloride.
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Caption: General workflow for the preparation and use of 3-Methyl-1-octadecylimidazolium
chloride solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: 3-Methyl-1-
octadecylimidazolium chloride Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069637#preparation-of-3-methyl-1-
octadecylimidazolium-chloride-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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